Ethyl 6-methyl-2-(4-nitrobenzamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate

• IUPAC Name: ethyl 6-methyl-2-[(4-nitrobenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C19H20N2O5S/c1-3-26-19(23)16-14-9-4-11(2)10-15(14)27-18(16)20-17(22)12-5-7-13(8-6-12)21(24)25/h5-8,11H,3-4,9-10H2,1-2H3,(H,20,22)
• InChI Key: BFNQFACEGLTWQF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCC(C2)C)NC(=O)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C19H20N2O5S
• Molecular Weight: 388.4 g/mol

Description

Thiophene-based analogs have been of interest to a growing number of scientists as a potential class of biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects. Thiophene and its derivatives are essential heterocyclic compounds and show a variety of properties and applications.

Synthesis Analysis

The synthesis of thiophene derivatives often involves heterocyclization of various substrates. Typical and significant synthetic methods to thiophene derivatives include the Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis. The Gewald is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives.

Molecular Structure Analysis

The molecular structure of thiophene derivatives can be elucidated from their spectral information. For example, the mass spectrum of a compound can display the molecular ion [M]+ at a certain m/z, corresponding to the molecular formula.

Chemical Reactions Analysis

Thiophene derivatives can undergo various chemical reactions. For instance, the interaction between elemental sulfur and NaOtBu enables a facile single-step protocol for the synthesis of thiophene derivatives from 1,3-diynes.

Scientific Research Applications

Medicinal Chemistry

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Anti-Inflammatory Properties

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Anticancer Properties

. This makes them potential candidates for the development of new anticancer drugs.

Organic Semiconductors

. This is particularly relevant in the field of electronics and material science.

Organic Light-Emitting Diodes (OLEDs)

. This is a rapidly growing field with a wide range of applications in display technology.

Solar Cells

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Future Directions

Thiophene derivatives continue to be an area of active research due to their wide range of biological activities and potential applications in medicinal chemistry. Future research may focus on the development of new synthetic methods and the exploration of their biological activities.

Mechanism of Action

Target of Action

Thiophene derivatives are known to exhibit a variety of pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties . Therefore, the targets could be related to these biological pathways.

Mode of Action

It is known that thiophene derivatives can interact with various biological targets, leading to changes in cellular processes .

Biochemical Pathways

Given the broad range of biological activities associated with thiophene derivatives, it is likely that multiple pathways are affected .

Result of Action

Given the known biological activities of thiophene derivatives, it is likely that the compound has significant effects at the molecular and cellular levels .